Cas no 101237-22-3 (2,1,3-Benzoxadiazol-4-amine, N-(4-methylphenyl)-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-(4-methylphenyl)-7-nitro-
• CAS No: 101237-22-3
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 1128510
• Update Time: 2024-07-27

2,1,3-Benzoxadiazol-4-amine, N-(4-methylphenyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-(4-methylphenyl)-7-nitro-
• (7-Nitro-benzo[1,2,5]oxadiazol-4-yl)-p-tolyl-amine

• Inchi： 1S/C13H10N4O3/c1-8-2-4-9(5-3-8)14-10-6-7-11(17(18)19)13-12(10)15-20-16-13/h2-7,14H,1H3
• InChI Key： DYFVQEJIEXNEAE-UHFFFAOYSA-N
• SMILES： N1=C2C([N+]([O-])=O)=CC=C(NC3=CC=C(C)C=C3)C2=NO1

Computed Properties

• Exact Mass: 270.0754

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Melting Point: 192-193 °C(Solv: ethanol (64-17-5))
• Boiling Point: 475.4±55.0 °C(Predicted)
• PSA: 94.09
• pka: -0.83±0.50(Predicted)